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Einleitung
Polyvinylbutyral (PVB) ist ein thermoplastisches Harz, das für seine hervorragende Haftung auf

Glas, optische Klarheit, Zähigkeit und Flexibilität bekannt ist.[1][2] Diese Eigenschaften

machen es zu einem idealen Material für eine Vielzahl von Anwendungen, darunter als

Zwischenschicht in Verbundsicherheitsglas, als Bindemittel in Lacken, Grundierungen und

Druckfarben sowie als temporäres Bindemittel für Keramik.[1][3][4][5] Dieses Dokument

beschreibt ein detailliertes Protokoll für die Beschichtung von Glassubstraten mit einer PVB-

Lösung im Labormaßstab. Es werden die notwendigen Schritte von der Vorbereitung der

Substrate und der Lösung über den Beschichtungsprozess mittels Rotationsbeschichtung

(Spin Coating) bis hin zur thermischen Nachbehandlung erläutert.

Materialien und Geräte
Materialien:

Glas-Substrate (z.B. Objektträger oder Deckgläser)

Polyvinylbutyral (PVB) Pulver oder Granulat (z.B. Mowital® B 30 H[2])
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Lösungsmittel: Ethanol (96-99%), 2-Propanol, Butanol oder Toluol[3][6]

Aceton (Pro-Analyse-Qualität)

Isopropanol (Pro-Analyse-Qualität)

Deionisiertes (DI) Wasser

Druckluft oder Stickstoff (gefiltert)

Geräte:

Ultraschallbad

Magnetrührer mit Heizplatte

Bechergläser und Erlenmeyerkolben

Messzylinder und Pipetten

Analysenwaage

Rotationsbeschichter (Spin Coater)

Heizplatte oder Trockenschrank

Pinzetten (lösemittelbeständig)

Sicherheitsbrille und Laborhandschuhe

Abzug

Experimentelle Protokolle
Eine sorgfältige Reinigung der Glasoberfläche ist entscheidend für eine gute Haftung und eine

homogene Beschichtung.[7]

Mechanische Vorreinigung: Entfernen Sie grobe Verunreinigungen von den Glas-Substraten

mit einem fusselfreien Tuch.
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Ultraschallreinigung: Legen Sie die Substrate in ein Becherglas und führen Sie nacheinander

die folgenden Reinigungsschritte im Ultraschallbad für jeweils 15 Minuten durch:

Deionisiertes Wasser mit einem Tropfen Spülmittel

Deionisiertes Wasser (zweimal spülen)

Aceton

Isopropanol

Trocknung: Entnehmen Sie die Substrate mit einer sauberen Pinzette und trocknen Sie sie in

einem Strom aus gefilterter Druckluft oder Stickstoff.

Aktivierung (Optional): Für eine verbesserte Haftung kann die Glasoberfläche unmittelbar vor

der Beschichtung durch eine Plasma-Behandlung oder durch Beflammen aktiviert werden.

Die Konzentration der PVB-Lösung beeinflusst direkt die Viskosität und damit die Dicke der

resultierenden Schicht.

Abwiegen: Wiegen Sie die gewünschte Menge PVB-Pulver mit der Analysenwaage ab. Für

eine 5-10%ige (w/v) Lösung wiegen Sie beispielsweise 5-10 g PVB ab.

Lösen: Geben Sie das abgewogene PVB in ein Becherglas oder einen Erlenmeyerkolben.

Fügen Sie unter ständigem Rühren mit einem Magnetrührer das gewählte Lösungsmittel

(z.B. Ethanol) hinzu, bis ein Gesamtvolumen von 100 ml erreicht ist.

Homogenisieren: Rühren Sie die Lösung bei Raumtemperatur, bis sich das PVB vollständig

aufgelöst hat. Dies kann einige Stunden dauern. Eine leichte Erwärmung auf 40-60°C kann

den Lösevorgang beschleunigen.[6] Die Lösung sollte klar und frei von Partikeln sein.

Filtrieren (Optional): Für hochreine Schichten kann die Lösung vor der Verwendung durch

einen Spritzenvorsatzfilter (z.B. 0.45 µm PTFE) filtriert werden.

Die Rotationsbeschichtung ist eine gängige Methode zur Herstellung dünner, gleichmäßiger

Filme auf flachen Substraten.
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Vorbereitung: Stellen Sie sicher, dass der Rotationsbeschichter sauber und waagerecht

ausgerichtet ist.

Aufbringen des Substrats: Platzieren Sie das gereinigte Glas-Substrat mittig auf dem Chuck

(Halterung) des Rotationsbeschichters und aktivieren Sie das Vakuum, um es zu fixieren.

Dosierung: Geben Sie mit einer Pipette eine ausreichende Menge der PVB-Lösung auf die

Mitte des Substrats, sodass die Oberfläche vollständig bedeckt ist.

Beschichtungsprozess: Schließen Sie den Deckel und starten Sie das

Beschichtungsprogramm. Ein typisches Programm besteht aus zwei Schritten:

Verteilungsschritt: 500-1000 U/min für 5-10 Sekunden, um die Lösung gleichmäßig zu

verteilen.

Abschleuderschritt: 2000-5000 U/min für 30-60 Sekunden, um die gewünschte

Schichtdicke zu erreichen. Höhere Drehzahlen führen zu dünneren Schichten.

Entnahme: Stoppen Sie die Rotation, deaktivieren Sie das Vakuum und entnehmen Sie das

beschichtete Substrat vorsichtig mit einer Pinzette.

Nach der Beschichtung müssen die Lösungsmittelreste entfernt und der Film verfestigt werden.

Vortrocknung (Soft Bake): Legen Sie das beschichtete Substrat für 10-15 Minuten auf eine

auf 60-80°C vorgeheizte Heizplatte oder in einen Trockenschrank. Dieser Schritt entfernt den

Großteil des Lösungsmittels.

Aushärtung (Hard Bake): Für eine verbesserte Haftung und mechanische Stabilität kann

eine anschließende Aushärtung bei höheren Temperaturen (z.B. 100-120°C) für 30-60

Minuten erfolgen.[8] Die Glasübergangstemperatur von PVB liegt typischerweise zwischen

50 und 95°C.[9]

Datenpräsentation
Die resultierende Schichtdicke hängt maßgeblich von der Viskosität der Lösung

(Konzentration) und den Parametern der Rotationsbeschichtung ab. Die folgende Tabelle fasst

beispielhafte Parameter zusammen.
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PVB-
Konzentration
(in Ethanol,
w/v)

Viskosität
(geschätzt)

Rotations-
geschwindigke
it

Dauer
Resultierende
Schichtdicke
(geschätzt)

5 % Niedrig 3000 U/min 45 s 100 - 300 nm

10 % Mittel 3000 U/min 45 s 400 - 800 nm

10 % Mittel 1500 U/min 45 s 900 - 1500 nm

15 % Hoch 2000 U/min 45 s > 2000 nm

Hinweis: Die angegebenen Werte sind Schätzungen und können je nach spezifischem PVB-

Typ, Lösungsmittel und Umgebungsbedingungen variieren. Eine exakte Bestimmung der

Schichtdicke erfordert eine nachfolgende Charakterisierung (z.B. mittels Ellipsometrie oder

Profilometrie).

Visualisierung des Arbeitsablaufs
Der folgende Graph visualisiert den gesamten Prozess von der Vorbereitung bis zum fertigen

Produkt.
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Abbildung 1: Workflow zur Beschichtung von Glas mit PVB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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